Cas no 926206-98-6 (Glycine, N-[4-(aminomethyl)benzoyl]-, methyl ester)

• Product Name: Glycine, N-[4-(aminomethyl)benzoyl]-, methyl ester
• CAS No: 926206-98-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5233002
• Update Time: 2025-05-22

Glycine, N-[4-(aminomethyl)benzoyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-(aminomethyl)benzoyl]-, methyl ester

• Inchi： 1S/C11H14N2O3/c1-16-10(14)7-13-11(15)9-4-2-8(6-12)3-5-9/h2-5H,6-7,12H2,1H3,(H,13,15)
• InChI Key： MHGAXIHKMSJFPJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC(=O)C1=CC=C(CN)C=C1

Additional information on Glycine, N-[4-(aminomethyl)benzoyl]-, methyl ester

Compound CAS No. 926206-98-6: Glycine, N-[4-(aminomethyl)benzoyl]-, methyl ester

The compound with CAS No. 926206-98-6, known as Glycine, N-[4-(aminomethyl)benzoyl]-, methyl ester, is a structurally unique organic compound that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its glycine backbone, which serves as a foundational structure for various bioactive molecules. The presence of the N-[4-(aminomethyl)benzoyl] group introduces significant functional diversity, making it a versatile molecule for research and development purposes.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the design of bioactive agents targeting specific cellular pathways. The methyl ester functionality further enhances its chemical reactivity and solubility properties, which are critical for its application in biological systems. Researchers have explored its role in modulating enzyme activity and its potential as a lead compound for developing novel therapeutic agents.

One of the key areas of interest surrounding this compound is its ability to interact with various biological targets. For instance, investigations into its binding affinity with proteins and enzymes have revealed promising results, suggesting its potential use in designing drugs for treating conditions such as inflammation and neurodegenerative diseases. The integration of advanced computational chemistry techniques has further facilitated the understanding of its molecular interactions at an atomic level.

Moreover, the synthesis of Glycine, N-[4-(aminomethyl)benzoyl]-, methyl ester has been optimized through innovative chemical methodologies. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint associated with its production. Such sustainable practices align with current trends in green chemistry and contribute to the broader goal of developing eco-friendly pharmaceuticals.

In terms of structural elucidation, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have played pivotal roles in confirming the compound's molecular structure. These tools have enabled researchers to gain deeper insights into its stereochemistry and conformational dynamics, which are essential for predicting its biological activity.

Looking ahead, the application of artificial intelligence (AI) in drug design is expected to further accelerate research on this compound. AI-driven algorithms can predict potential drug candidates by analyzing vast datasets of chemical structures and their corresponding biological activities. This integration of technology promises to unlock new therapeutic potentials for Glycine, N-[4-(aminomethyl)benzoyl]-, methyl ester.

In conclusion, CAS No. 926206-98-6 represents a significant advancement in chemical innovation with broad implications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool in both academic research and industrial applications. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in shaping future therapeutic interventions.